Cas no 88696-06-4 (Methanone, 1H-benzimidazol-2-yl(4-bromophenyl)-)

• Product Name: Methanone, 1H-benzimidazol-2-yl(4-bromophenyl)-
• CAS No: 88696-06-4
• MF: C₁₄H₉BrN₂O
• MW: 301.138062238693
• CID: 624281
• PubChem ID: 13260201
• Update Time: 2025-04-19

Methanone, 1H-benzimidazol-2-yl(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-benzimidazol-2-yl(4-bromophenyl)-
• 1H-benzimidazol-2-yl-(4-bromophenyl)methanone
• 1H-benzimidazol-2-yl(4-bromophenyl)methanone
• DTXSID50532720
• AKOS040766935
• 88696-06-4
• (1H-Benzimidazol-2-yl)(4-bromophenyl)methanone

• Inchi： 1S/C14H9BrN2O/c15-10-7-5-9(6-8-10)13(18)14-16-11-3-1-2-4-12(11)17-14/h1-8H,(H,16,17)
• InChI Key： QCPVWENYCYQQQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 299.98983g/mol
• Monoisotopic Mass: 299.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų